Cas no 140425-76-9 (Benzonitrile, 2-[[2-(methylamino)phenyl]thio]-)

• Product Name: Benzonitrile, 2-[[2-(methylamino)phenyl]thio]-
• CAS No: 140425-76-9
• MF: C₁₄H₁₂N₂S
• MW: 240.323481559753
• CID: 1290836
• Update Time: 2024-08-03

Benzonitrile, 2-[[2-(methylamino)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[[2-(methylamino)phenyl]thio]-

• Inchi： 1S/C14H12N2S/c1-16-12-7-3-5-9-14(12)17-13-8-4-2-6-11(13)10-15/h2-9,16H,1H3
• InChI Key： OJKFTRWULQQZNS-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1SC1=CC=CC=C1NC

Computed Properties

• Exact Mass: 240.07226

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 376.9±27.0 °C(Predicted)
• PSA: 35.82
• pka: 3.78±0.10(Predicted)